2,5-dichloro-N-{4-[4-(methylsulfonyl)-1-piperazinyl]phenyl}benzamide

• Molecular Formula: C18H19Cl2N3O3S
• Molecular Weight: 428.3 g/mol
• IUPAC Name: 2,5-dichloro-N-[4-(4-methylsulfonylpiperazin-1-yl)phenyl]benzamide
• InChI: InChI=1S/C18H19Cl2N3O3S/c1-27(25,26)23-10-8-22(9-11-23)15-5-3-14(4-6-15)21-18(24)16-12-13(19)2-7-17(16)20/h2-7,12H,8-11H2,1H3,(H,21,24)
• InChI Key: XRNIMBZNVPFRSI-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=C(C=CC(=C3)Cl)Cl

Description

2,5-dichloro-N-{4-[4-(methylsulfonyl)-1-piperazinyl]phenyl}benzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields of research. This compound is commonly known as DCPB and is a member of the benzamide family. DCPB has been synthesized through various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of DCPB is not fully understood, but it is believed to act on various molecular targets in the body. One of the primary targets of DCPB is the voltage-gated sodium channel, which plays a critical role in the generation and propagation of action potentials in neurons. DCPB has been shown to inhibit the activity of this channel, leading to a decrease in neuronal excitability.
Biochemical and Physiological Effects
DCPB has been shown to have various biochemical and physiological effects in the body. In addition to its effects on ion channels, DCPB has been shown to inhibit the activity of certain enzymes, including protein kinases and proteasomes. It has also been shown to modulate the activity of certain transcription factors, leading to changes in gene expression.

Advantages and Limitations for Lab Experiments

DCPB has several advantages and limitations for lab experiments. One of the primary advantages of DCPB is its potency and selectivity. It has been shown to have a high affinity for its molecular targets, making it a useful tool for studying ion channels and other molecular targets. Additionally, DCPB has been shown to have a long half-life, making it suitable for in vivo studies.
One of the limitations of DCPB is its potential toxicity. Although it has been shown to be relatively safe in animal studies, further research is needed to determine its safety in humans. Additionally, DCPB has limited solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on DCPB. One area of interest is its potential applications in cancer therapy. Further studies are needed to determine its efficacy in combination with other chemotherapy drugs and to determine its safety in humans.
Another area of interest is its potential applications in neuroscience research. DCPB has been shown to have anticonvulsant and analgesic effects, making it a potential candidate for the treatment of epilepsy and chronic pain.
Overall, DCPB is a promising compound that has potential applications in various fields of research. Further studies are needed to fully understand its mechanism of action and to determine its safety and efficacy in humans.

Synthesis Methods

DCPB can be synthesized through a multi-step process that involves the reaction of 2,5-dichlorobenzoic acid with 4-(methylsulfonyl)-1-piperazine. The resulting intermediate is then reacted with 4-aminophenylboronic acid to form the final product, DCPB. This synthesis method has been optimized to produce high yields of DCPB and has been used extensively in research studies.

Scientific Research Applications

DCPB has been used in various research studies due to its potential applications in different fields. One of the primary research areas where DCPB has been extensively studied is cancer research. DCPB has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been shown to sensitize cancer cells to chemotherapy drugs, making it a promising candidate for combination therapy.
DCPB has also been studied for its potential applications in neuroscience research. It has been shown to modulate the activity of certain ion channels in the brain, leading to a decrease in seizure activity. Additionally, DCPB has been shown to have analgesic effects, making it a potential candidate for pain management.